![molecular formula C13H13NO2S B062638 Methyl 2-(5-methyl-2-phenyl-1,3-thiazol-4-yl)acetate CAS No. 175136-29-5](/img/structure/B62638.png)
Methyl 2-(5-methyl-2-phenyl-1,3-thiazol-4-yl)acetate
Overview
Description
Methyl 2-(5-methyl-2-phenyl-1,3-thiazol-4-yl)acetate is a useful research compound. Its molecular formula is C13H13NO2S and its molecular weight is 247.31 g/mol. The purity is usually 95%.
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Scientific Research Applications
Methyl 2-(5-methyl-2-phenyl-1,3-thiazol-4-yl)acetate is a compound with potential applications in various fields of scientific research. While direct studies on this specific compound may be limited, insights can be drawn from research on related thiazole compounds and their applications in medicinal chemistry, synthesis of heterocycles, and as precursors for bioactive molecules. This compound's structure suggests potential utility in the synthesis of heterocyclic compounds, which are pivotal in the development of pharmaceuticals and materials science.
Heterocyclic Compound Synthesis
A study by Gomaa and Ali (2020) on 4-(dicyanomethylene)-3-methyl-l-phenyl-2-pyrazoline-5-ones highlights the reactivity of similar compounds for synthesizing a broad range of heterocycles, such as thiazoles, which are crucial in drug development and dye synthesis. The unique reactivity of related compounds under mild conditions emphasizes the potential of this compound in generating versatile heterocyclic compounds (Gomaa & Ali, 2020).
Antimicrobial and Antitumor Agents
Singh et al. (2022) discussed the significance of 2,4‐thiazolidinedione derivatives, showcasing their wide range of biological activities, including antimicrobial, anticancer, and antidiabetic effects. This underlines the potential for compounds like this compound to serve as scaffolds for developing new drugs with these activities (Singh et al., 2022).
Drug Synthesis and Industrial Applications
The compound's relevance extends to its potential use in synthesizing pharmaceuticals, such as in the case of (S)-clopidogrel, a thienopyridine-class antithrombotic drug. Saeed et al. (2017) review the synthetic methodologies for (S)-clopidogrel, highlighting the importance of thiazole and related derivatives in creating medically significant molecules (Saeed et al., 2017).
Environmental and Material Science Research
In materials science and environmental applications, derivatives of thiazole compounds have shown promise. For instance, Ostadjoo et al. (2018) discussed the industrial scalability of ionic liquids with specific functionalities, pointing to the potential of structurally similar compounds in various technologies, emphasizing the urgent need for comprehensive toxicological assessments before widespread use (Ostadjoo et al., 2018).
Future Directions
Thiazole derivatives have been a subject of interest in medicinal chemistry due to their wide range of biological activities . Future research could focus on the synthesis, characterization, and biological activity studies of “Methyl 2-(5-methyl-2-phenyl-1,3-thiazol-4-yl)acetate” and other thiazole derivatives. This could lead to the development of new therapeutic agents for a variety of pathological conditions.
Mechanism of Action
Target of Action
Methyl 2-(5-methyl-2-phenyl-1,3-thiazol-4-yl)acetate is a compound that belongs to the thiazole class . Thiazoles are known to have diverse biological activities and can act as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules . .
Mode of Action
The mode of action of thiazole derivatives is characterized by their interaction with various biological targets. For instance, some thiazole compounds have been found to show significant analgesic and anti-inflammatory activities . .
Biochemical Pathways
Thiazole compounds are known to affect various biochemical pathways due to their diverse biological activities . For instance, some thiazole compounds have demonstrated cytotoxic activity on human tumor cell lines . .
Result of Action
The result of the action of a drug is typically observed at the molecular and cellular levels. For instance, some thiazole compounds have shown significant analgesic and anti-inflammatory activities . .
Properties
IUPAC Name |
methyl 2-(5-methyl-2-phenyl-1,3-thiazol-4-yl)acetate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13NO2S/c1-9-11(8-12(15)16-2)14-13(17-9)10-6-4-3-5-7-10/h3-7H,8H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IGRGQWSVDTYHID-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=C(S1)C2=CC=CC=C2)CC(=O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13NO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90379631 | |
Record name | methyl 2-(5-methyl-2-phenyl-1,3-thiazol-4-yl)acetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90379631 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
247.31 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
175136-29-5 | |
Record name | methyl 2-(5-methyl-2-phenyl-1,3-thiazol-4-yl)acetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90379631 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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